1,3-Dichloropropane
1,3-Dichloropropane
1,3-dichloropropane is a colorless watery liquid with a sweet odor. Sinks in water. Produces irritating vapor. (USCG, 1999)
1,3-dichloropropane is a chloroalkane that is propane in which a hydrogen from each of the terminal methyl groups has been replaced by a chlorine. It has a role as an environmental contaminant and a nematicide. It is a chloroalkane and a chlorohydrocarbon.
1,3-dichloropropane is a chloroalkane that is propane in which a hydrogen from each of the terminal methyl groups has been replaced by a chlorine. It has a role as an environmental contaminant and a nematicide. It is a chloroalkane and a chlorohydrocarbon.
Brand Name:
Vulcanchem
CAS No.:
142-28-9
VCID:
VC21029384
InChI:
InChI=1S/C3H6Cl2/c4-2-1-3-5/h1-3H2
SMILES:
C(CCl)CCl
Molecular Formula:
C3H6Cl2
CH2ClCH2CH2Cl
C3H6Cl2
CH2ClCH2CH2Cl
C3H6Cl2
Molecular Weight:
112.98 g/mol
1,3-Dichloropropane
CAS No.: 142-28-9
Cat. No.: VC21029384
Molecular Formula: C3H6Cl2
CH2ClCH2CH2Cl
C3H6Cl2
Molecular Weight: 112.98 g/mol
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Specification
| Description | 1,3-dichloropropane is a colorless watery liquid with a sweet odor. Sinks in water. Produces irritating vapor. (USCG, 1999) 1,3-dichloropropane is a chloroalkane that is propane in which a hydrogen from each of the terminal methyl groups has been replaced by a chlorine. It has a role as an environmental contaminant and a nematicide. It is a chloroalkane and a chlorohydrocarbon. |
|---|---|
| CAS No. | 142-28-9 |
| Molecular Formula | C3H6Cl2 CH2ClCH2CH2Cl C3H6Cl2 |
| Molecular Weight | 112.98 g/mol |
| IUPAC Name | 1,3-dichloropropane |
| Standard InChI | InChI=1S/C3H6Cl2/c4-2-1-3-5/h1-3H2 |
| Standard InChI Key | YHRUOJUYPBUZOS-UHFFFAOYSA-N |
| SMILES | C(CCl)CCl |
| Canonical SMILES | C(CCl)CCl |
| Boiling Point | 248.7 °F at 760 mm Hg (USCG, 1999) 120.9 °C 120.4 °C @ 760 mm Hg 120 °C |
| Colorform | Colorless liquid |
| Flash Point | 70 °F (est.) (USCG, 1999) 60 °F (Open Cup) (est) 70 °F (Closed Cup) (est) 16 °C o.c. |
| Melting Point | -147.1 °F (USCG, 1999) -99.5 °C -99 °C |
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